Cas no 1267186-00-4 (4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline)

• Product Name: 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline
• CAS No: 1267186-00-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 6531108
• PubChem ID: 82207961
• Update Time: 2025-09-22

4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline
• Benzenamine, 4-(1-methyl-1H-1,2,3-triazol-5-yl)-

• Inchi： 1S/C9H10N4/c1-13-9(6-11-12-13)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3
• InChI Key： DNBDFBZEYLKIPN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2N(C)N=NC=2)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 370.5±34.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline

Introduction to 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline and Its Applications in Modern Chemical Biology

4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline, a compound with the CAS number 1267186-00-4, represents a significant advancement in the field of chemical biology. This heterocyclic aromatic amine has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research and drug development. The compound's molecular framework, featuring a triazole ring fused with an aniline moiety, positions it as a promising candidate for various biochemical interactions.

The triazole ring is a key structural feature of 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline, contributing to its stability and reactivity. Triazoles are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. In contrast, the aniline moiety introduces a basic nitrogen atom, which enhances the compound's ability to interact with biological targets such as enzymes and receptors. This combination of structural elements makes 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline a valuable scaffold for designing novel bioactive molecules.

Recent research has highlighted the potential of 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline in the development of therapeutic agents. Studies have demonstrated its efficacy in modulating various biological pathways, particularly those involved in cancer and inflammation. The compound's ability to inhibit key enzymes and receptors has been explored in preclinical models, showing promising results in reducing tumor growth and alleviating inflammatory responses. These findings underscore the importance of 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline as a lead compound for further pharmacological investigations.

The synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline involves a multi-step process that requires precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a strategy that has been widely used in medicinal chemistry. The subsequent coupling of the aniline moiety to the triazole scaffold is facilitated by palladium-catalyzed cross-coupling reactions. These synthetic approaches highlight the compound's accessibility while maintaining high chemical purity.

In addition to its pharmaceutical applications, 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline has shown potential in material science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The compound's ability to absorb light across a broad spectrum and its stability under various environmental conditions have been investigated for applications in dye-sensitized solar cells (DSSCs). These studies suggest that 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline could contribute to the development of more efficient and sustainable energy solutions.

The biological activity of 4-(1-methyl-1H-1,2,3-triazol-5-yl)aniline is further enhanced by its ability to undergo selective modifications at multiple sites. This flexibility allows chemists to tailor the compound's properties for specific applications by introducing different functional groups or analogs. For instance, derivatives of this compound have been explored as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in cancer cells. Such modifications underscore the versatility of 4-(1-methyl-1H-1,2,3-triazol-5-y laniline as a chemical entity.

The impact of 4-(1-methyl-H -1267186^00-4)aniline on drug discovery has been further amplified by its integration into high-throughput screening (HTS) platforms. These platforms enable rapid testing of large libraries of compounds against numerous biological targets simultaneously. The efficiency of HTS has led to the identification of several hit compounds that have advanced into clinical trials. The success of 4-(1267186^-00-4)_aniline underscores its significance as a tool for identifying novel therapeutic agents.

In conclusion，the multifaceted applications of 1267186 CAS number , particularlyCAS number , highlight its importance as a chemical entity with broad utility across multiple disciplines。 From pharmaceuticals to materials science，this compound continues to inspire innovation and discovery。 As research progresses，the potential applications ofCAS no1267186 , especiallyCAS no1267186 , are expected to expand，further solidifying its role as a cornerstone in modern chemical biology。